Cas no 2306265-79-0 (2,2,2-trifluoro-1-(oxetan-3-yl)ethanamine;hydrochloride)

• Product Name: 2,2,2-trifluoro-1-(oxetan-3-yl)ethanamine;hydrochloride
• CAS No: 2306265-79-0
• MF: C₅H₉ClF₃NO
• MW: 191.57927107811
• CID: 5174869
• Update Time: 2026-03-04

2,2,2-trifluoro-1-(oxetan-3-yl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(oxetan-3-yl)ethanamine hydrochloride
• 3-Oxetanemethanamine, α-(trifluoromethyl)-, hydrochloride (1:1)
• 2,2,2-trifluoro-1-(oxetan-3-yl)ethanamine;hydrochloride

• Inchi： 1S/C5H8F3NO.ClH/c6-5(7,8)4(9)3-1-10-2-3;/h3-4H,1-2,9H2;1H
• InChI Key： ONQJQOAQKIYIHN-UHFFFAOYSA-N
• SMILES： C(C1COC1)(N)C(F)(F)F.[H]Cl

Additional information on 2,2,2-trifluoro-1-(oxetan-3-yl)ethanamine;hydrochloride

Comprehensive Overview of 2,2,2-Trifluoro-1-(oxetan-3-yl)ethanamine Hydrochloride (CAS No. 2306265-79-0)

The compound 2,2,2-trifluoro-1-(oxetan-3-yl)ethanamine hydrochloride (CAS No. 2306265-79-0) is a fluorinated amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the oxetane ring and trifluoromethyl group, make it a valuable intermediate for drug discovery. This article delves into its properties, applications, and relevance to current scientific trends, addressing frequently searched queries like "oxetane derivatives in drug design" and "fluorinated amines in medicinal chemistry."

Chemically, 2,2,2-trifluoro-1-(oxetan-3-yl)ethanamine hydrochloride belongs to the class of small heterocyclic compounds, characterized by the presence of an oxetane moiety—a four-membered oxygen-containing ring. The trifluoroethylamine segment enhances its metabolic stability and lipophilicity, traits highly sought after in bioactive molecules. Researchers are increasingly exploring such fluorinated building blocks due to their ability to modulate pharmacokinetic properties, a topic trending in "AI-driven drug discovery" discussions.

In pharmaceutical contexts, this compound is investigated for its role as a precursor to protease inhibitors and kinase modulators. The oxetane scaffold is known to improve solubility and reduce toxicity, aligning with the industry's focus on "greener synthetic routes." Recent publications highlight its utility in fragment-based drug design (FBDD), a method gaining traction in "computational chemistry forums."

From a synthetic standpoint, CAS No. 2306265-79-0 is typically prepared via nucleophilic substitution or reductive amination, with the hydrochloride salt form ensuring better stability. Its purity (>98% by HPLC) makes it suitable for high-throughput screening (HTS), a technique frequently queried in "automated synthesis optimization" debates. The compound's chiral center also opens avenues for enantioselective catalysis studies.

Environmental and regulatory aspects are equally critical. While not classified as hazardous, its fluorinated structure warrants scrutiny under "sustainable fluorine chemistry" guidelines. Analytical methods like LC-MS and NMR are essential for quality control, a subtopic often searched alongside "QC protocols for novel intermediates."

In conclusion, 2,2,2-trifluoro-1-(oxetan-3-yl)ethanamine hydrochloride exemplifies the intersection of advanced heterocycles and modern drug development. Its versatility addresses key challenges in "bioisostere replacement strategies" and "lead compound optimization," making it a compound of enduring interest in both academic and industrial settings.